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Compound of Interest

Compound Name: NED-3238

Cat. No.: B15608458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Caveolin-1 Antibody #3238

(herein referred to as NED-3238 for consistency with the user request) in cell culture

experiments. Caveolin-1 is an integral membrane protein and a principal component of

caveolae, which are small invaginations of the plasma membrane. It plays a crucial role as a

scaffolding protein, modulating numerous signal transduction pathways.

Caveolin-1 is involved in a variety of biological processes, including vesicular trafficking,

cholesterol homeostasis, cell adhesion, and apoptosis.[1][2] It interacts with and regulates the

activity of multiple signaling molecules such as G-protein alpha subunits, receptor tyrosine

kinases, protein kinase C (PKC) family members, Src family tyrosine kinases, and endothelial

nitric oxide synthase (eNOS).[1][2] The function of Caveolin-1 as both a positive and negative

regulator of signaling pathways makes it a protein of significant interest in many areas of

research, including cancer biology and metabolic diseases.[3][4][5]

Quantitative Data Summary
The following table summarizes the recommended starting dilutions and technical

specifications for the use of the Caveolin-1 Antibody #3238 in various applications.
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Application
Recommended
Dilution

Species
Reactivity

Molecular
Weight

Source

Western Blotting

(WB)
1:1000

H, M, R, Hm, Z,

B, Pg
21, 24 kDa Rabbit Polyclonal

Immunoprecipitat

ion (IP)
1:50

H, M, R, Hm, Z,

B, Pg
21, 24 kDa Rabbit Polyclonal

Immunofluoresce

nce (IF-IC)
1:400

H, M, R, Hm, Z,

B, Pg
21, 24 kDa Rabbit Polyclonal

Immunohistoche

mistry (IHC-P)
1:250

H, M, R, Hm, Z,

B, Pg
21, 24 kDa Rabbit Polyclonal

Flow Cytometry

(FC-FP)
1:50

H, M, R, Hm, Z,

B, Pg
21, 24 kDa Rabbit Polyclonal

Data sourced from the Cell Signaling Technology datasheet for Caveolin-1 Antibody #3238.[1]

[2] H: Human, M: Mouse, R: Rat, Hm: Hamster, Z: Zebrafish, B: Bovine, Pg: Pig.

Signaling Pathway Visualization
Caveolin-1 acts as a central hub for integrating various signaling pathways at the plasma

membrane. It can act as a scaffold, bringing together signaling components, or as a regulator,

often inhibiting the activity of interacting proteins through its caveolin scaffolding domain (CSD).

[4] Key interactions include the regulation of growth factor signaling (e.g., IGF-IR), G-protein

coupled receptors, and mechanosensing through integrins.[4][6] Phosphorylation on Tyrosine

14 is a critical event that modulates its interaction with downstream effectors like Grb7.[1][4]
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Plasma Membrane (Caveolae)

Caveolin-1
(Scaffolding Protein)

PI3K/Akt Pathway

 regulates

MAPK/ERK Pathway

 regulates

eNOS Signaling

 inhibits

β-Catenin Signaling

 sequesters β-catenin

Receptor Tyrosine
Kinases (e.g., IGF-IR)

 interaction

G-Protein Coupled
Receptors

 interaction

Integrins

 interaction

Src Family
Kinases

 Tyr14
Phosphorylation
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Start

1. Cell Lysate
Preparation

2. Protein
Quantification (BCA)

3. SDS-PAGE
Electrophoresis

4. Protein Transfer
(PVDF membrane)

5. Membrane Blocking
(5% non-fat milk)

6. Primary Antibody Incubation
(Caveolin-1 Ab #3238, 1:1000)

7. Washing
(TBST)

8. Secondary Antibody Incubation
(HRP-conjugated)

9. Washing
(TBST)

10. Chemiluminescent
Detection

End
 

Start

1. Prepare Cell Lysate
(non-denaturing buffer)

2. Pre-clear Lysate
(Protein A/G beads)

3. Immunoprecipitation
(Caveolin-1 Ab #3238, 1:50)

4. Capture Immune Complex
(Protein A/G beads)

5. Wash Beads

6. Elute Proteins

7. Analyze by WB

End
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Start

1. Culture Cells
on Coverslips

2. Fixation
(4% Paraformaldehyde)

3. Permeabilization
(0.25% Triton X-100)

4. Blocking
(5% BSA)

5. Primary Antibody Incubation
(Caveolin-1 Ab #3238, 1:400)

6. Washing
(PBS)

7. Secondary Antibody Incubation
(Alexa Fluor-conjugated)

8. Washing
(PBS)

9. Mount Coverslips
(with DAPI)

10. Confocal Microscopy

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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